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Compound of Interest

Compound Name: CCT196969

Cat. No.: B15611011 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the use of CCT196969, a

potent pan-Raf and Src family kinase (SFK) inhibitor, with a focus on its solubility and

preparation in Dimethyl Sulfoxide (DMSO).

Introduction
CCT196969 is a small molecule inhibitor targeting key signaling pathways implicated in cancer,

particularly melanoma. It effectively inhibits BRAF, CRAF, and SFKs, leading to the

downregulation of the MAPK and STAT3 signaling pathways.[1] This compound has

demonstrated efficacy in both BRAF inhibitor-sensitive and resistant melanoma cell lines,

making it a valuable tool for cancer research and drug development.[1]

Physicochemical Properties and Solubility
Proper handling and storage of CCT196969 are crucial for maintaining its stability and activity.
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Property Data Reference

Molecular Formula C27H24FN7O3 [2]

Molecular Weight 513.52 g/mol [2]

Appearance White to off-white solid [2]

Solubility in DMSO ≥ 32 mg/mL [2]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[2]

Storage (in DMSO)
-80°C for 2 years, -20°C for 1

year
[2]

Preparation of CCT196969 Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of CCT196969 in

DMSO, which can be serially diluted for various in vitro experiments.

Materials:
CCT196969 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Protocol:
Weighing: Accurately weigh the desired amount of CCT196969 powder using a calibrated

analytical balance. Transfer the powder into a sterile, light-protected microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 50 mM).[1]
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Mixing: Tightly close the tube and vortex at high speed for 1-2 minutes until the powder is

completely dissolved, resulting in a clear solution. Gentle heating or sonication can be used

to aid dissolution if precipitation occurs.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[1][2]

Workflow for Stock Solution Preparation:
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Protocol: CCT196969 Stock Solution Preparation

1. Weigh CCT196969 Powder

2. Add Anhydrous DMSO

  Calculate volume for
  desired concentration

3. Vortex until Dissolved

4. Aliquot into Tubes

5. Store at -20°C or -80°C
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Experimental Workflow: Cell Viability Assay

1. Seed Cells in 96-well Plate

2. Incubate for 24h

3. Prepare CCT196969 dilutions
and Vehicle Control

4. Add working solutions to cells

5. Incubate for 72h

6. Analyze Cell Viability (MTS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: CCT196969 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611011#cct196969-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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